4-[[(6-chloropyridin-3-yl)methyl]amino]furan-2(5H)-one

• CAS No.: 141453-41-0
• Molecular Formula: C10H9ClN2O2
• Molecular Weight: 224.64 g/mol
• IUPAC Name: 3-[(6-chloropyridin-3-yl)methylamino]-2H-furan-5-one
• InChI: InChI=1S/C10H9ClN2O2/c11-9-2-1-7(5-13-9)4-12-8-3-10(14)15-6-8/h1-3,5,12H,4,6H2
• InChI Key: CWXIINKRSFWRIP-UHFFFAOYSA-N
• Canonical SMILES: C1C(=CC(=O)O1)NCC2=CN=C(C=C2)Cl

Description

4-[[(6-chloropyridin-3-yl)methyl]amino]furan-2(5H)-one is a useful research compound. Its molecular formula is C10H9ClN2O2 and its molecular weight is 224.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

On a water separator, 5.00 g (35.1 mmol) of 1-(6-chloropyridin-3-yl)methylamine, 3.51 g (35.1 mmol) of tetronic acid and 20 mg (0.12 mmol) of 4-toluenesulphonic acid in 200 ml of toluene are heated under reflux for 24 hours. The reaction mixture is concentrated, and the residue that remains is then purified by column chromatography on silica gel (silica gel 60—Merck, particle size: 0.04 to 0.063 mm) using the mobile phase ethyl acetate. This gives 4.96 g (63% of theory) of 4-[[(6-chloropyridin-3-yl)methyl]amino]furan-2(5H)-one, which can be used for subsequent reactions.